Cas no 80853-81-2 (Benzene, 1-((2-(3-chloro-4-ethoxyphenyl)-2-methylpropoxy)methyl)-3-phe noxy-)

• Product Name: Benzene, 1-((2-(3-chloro-4-ethoxyphenyl)-2-methylpropoxy)methyl)-3-phe noxy-
• CAS No: 80853-81-2
• MF: C₂₅H₂₇ClO₃
• MW: 410.933086633682
• CID: 986167
• PubChem ID: 3067183
• Update Time: 2025-04-20

Benzene, 1-((2-(3-chloro-4-ethoxyphenyl)-2-methylpropoxy)methyl)-3-phe noxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-((2-(3-chloro-4-ethoxyphenyl)-2-methylpropoxy)methyl)-3-phe noxy-
• 2-chloro-1-ethoxy-4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]propan-2-yl]benzene
• 3-Phenoxybenzyl 2-(3-chloro-4-ethoxyphenyl)-2-methylpropyl ether
• Benzene, 1-((2-(3-chloro-4-ethoxyphenyl)-2-methylpropoxy)methyl)-3-phenoxy-
• 4-ethoxy-3-chloroneophyl m-phenoxybenzyl ether
• 1-((2-(3-Chloro-4-ethoxyphenyl)-2-methylpropoxy)methyl)-3-phenoxybenzene
• PLGYQISBTYZBSZ-UHFFFAOYSA-N
• DTXSID701001575
• 2-Chloro-1-ethoxy-4-{2-methyl-1-[(3-phenoxyphenyl)methoxy]propan-2-yl}benzene
• SCHEMBL9339595
• 80853-81-2

• Inchi： 1S/C25H27ClO3/c1-4-28-24-14-13-20(16-23(24)26)25(2,3)18-27-17-19-9-8-12-22(15-19)29-21-10-6-5-7-11-21/h5-16H,4,17-18H2,1-3H3
• InChI Key： PLGYQISBTYZBSZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)(C)COCC1C=CC=C(C=1)OC1C=CC=CC=1)OCC

Computed Properties

• Exact Mass: 410.1648724g/mol
• Monoisotopic Mass: 410.1648724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7Ų